Cas no 913322-64-2 (4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE)

• Product Name: 4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
• CAS No: 913322-64-2
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 996293
• PubChem ID: 53426319
• Update Time: 2025-04-20

4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
• 5-(2-amino-6-methylpyrimidin-4-yl)thiophene-2-carbonitrile
• 4-(2,5-DIMETHYLPHENYL)BUTYRICACID
• 913322-64-2
• DTXSID70699182
• AKOS017559465

• Inchi： 1S/C10H8N4S/c1-6-4-8(14-10(12)13-6)9-3-2-7(5-11)15-9/h2-4H,1H3,(H2,12,13,14)
• InChI Key： FLKSXGWYMFXROD-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C=C(C)N=C(N)N=1

Computed Properties

• Exact Mass: 216.04700
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.83000
• LogP: 2.54858